5-methoxy-1H-pyrrolo[3,2-b]pyridin-6-ylboronic acid

• Molecular Formula: C8H9BN2O3
• Molecular Weight: 191.98 g/mol
• IUPAC Name: (5-methoxy-1H-pyrrolo[3,2-b]pyridin-6-yl)boronic acid
• InChI: InChI=1S/C8H9BN2O3/c1-14-8-5(9(12)13)4-7-6(11-8)2-3-10-7/h2-4,10,12-13H,1H3
• InChI Key: LQBYRDGFLYNEGM-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(C=CN2)N=C1OC)(O)O

Description

5-methoxy-1H-pyrrolo[3,2-b]pyridin-6-ylboronic acid is a useful research compound. Its molecular formula is C8H9BN2O3 and its molecular weight is 191.98 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl hydrogen 5-methoxy-1-(triisopropylsilyl)-1H-pyrrolo [3,2-b]pyridin-6-ylboronate (1.5 g, 4.14 mmol) (from 65236-015) in THF (10 mL) was treated with HCl (4M in 1,4-dioxane) for 1 hr at 0° C., checked with LC/MS: ˜50% conversion, thus additional 1.3 ml HCl (4M in 1,4-dioxane) was added, stirred at rt over night. Most of the solvent was removed on rotary vacuo, and the residue as a white solid was triturated with Et2O (3 ml), filtration and washing with Et2O (2×3 mL) to afford the expected product, 5-methoxy-1H-pyrrolo[3,2-b]pyridin-6-ylboronic acid (0.78 g, 98%) as a white solid. 1H-NMR (500 MHz, MeOD) δ ppm 1.04-1.12 (m, 1 H) 1.18 (d, J=7.32 Hz, 1 H) 4.28-4.33 (m, 4 H) 6.74 (d, J=2.44 Hz, 1 H) 7.89 (d, J=3.05 Hz, 1 H) 8.42 (s, 1 H); Mass spec 193.20 Calc for C8H9BN2O3 192.07.